Cas no 2580091-12-7 (benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate)
benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27734176
- 2580091-12-7
- benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate
- SCHEMBL6841173
- benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate
-
- Inchi: 1S/C11H16N2O4S/c1-9(8-18(12,15)16)13-11(14)17-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)(H2,12,15,16)/t9-/m1/s1
- InChI Key: PKVJCHBYFVYHQG-SECBINFHSA-N
- SMILES: S(C[C@@H](C)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 272.08307817g/mol
- Monoisotopic Mass: 272.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 107Ų
benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27734176-1g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 1g |
$770.0 | 2023-09-10 | ||
| Enamine | EN300-27734176-5g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 5g |
$2235.0 | 2023-09-10 | ||
| Enamine | EN300-27734176-10g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 10g |
$3315.0 | 2023-09-10 | ||
| Enamine | EN300-27734176-0.05g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-27734176-0.1g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-27734176-0.25g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-27734176-0.5g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-27734176-1.0g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-27734176-2.5g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-27734176-5.0g |
benzyl N-[(2R)-1-sulfamoylpropan-2-yl]carbamate |
2580091-12-7 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate
Research Brief on Benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate (CAS: 2580091-12-7) in Chemical Biology and Pharmaceutical Applications
Benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate (CAS: 2580091-12-7) is a sulfonamide-based compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound features a unique carbamate linkage and a sulfamoyl group, which contribute to its biological activity and pharmacokinetic properties. Recent studies have explored its role as a modulator of enzymatic activity, particularly in the context of targeting proteases and other hydrolases involved in disease pathways.
One of the key areas of investigation for benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate is its application in the development of novel enzyme inhibitors. Researchers have demonstrated its efficacy in selectively inhibiting certain serine proteases, which are implicated in inflammatory and oncogenic processes. The compound's chiral center at the 2R position is critical for its binding affinity and specificity, as evidenced by structure-activity relationship (SAR) studies. These findings highlight its potential as a lead compound for drug discovery programs targeting protease-dependent diseases.
In addition to its inhibitory properties, benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate has been investigated for its stability and metabolic profile. Recent pharmacokinetic studies indicate that the compound exhibits favorable oral bioavailability and resistance to rapid degradation in vivo, making it a promising candidate for further preclinical development. Its sulfamoyl moiety has also been linked to enhanced solubility, addressing a common challenge in the formulation of hydrophobic drug candidates.
Another significant advancement is the exploration of benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate in combination therapies. Preliminary data suggest synergistic effects when co-administered with existing chemotherapeutic agents, potentially reducing required dosages and minimizing side effects. This aligns with the growing trend in precision medicine to develop targeted, multi-modal treatment strategies.
Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on derivatization strategies to improve its therapeutic index. Computational modeling and high-throughput screening are being employed to identify analogs with enhanced potency and reduced toxicity.
In conclusion, benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate represents a versatile scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and drug development. Its unique chemical features and promising biological activity warrant continued investigation, particularly in the context of personalized medicine and combination therapies. Future studies should prioritize translational research to bridge the gap between in vitro findings and clinical applications.
2580091-12-7 (benzyl N-(2R)-1-sulfamoylpropan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)